Cas no 51481-65-3 (Mezlocillin)

• Product Name: Mezlocillin
• CAS No: 51481-65-3
• MF: C₂₁H₂₅N₅O₈S₂
• MW: 539.581902265549
• CID: 56014
• PubChem ID: 656511
• Update Time: 2024-11-02

Mezlocillin Chemical and Physical Properties

Names and Identifiers

• Mezlocillin
• 3,3-dimethyl-7-((2-((3-methylsulfonyl-2-oxo-imidazolidin-1-yl)carbonylamino)-2-phenyl-acetyl)amino)-6-oxo-2-thia-5-azabicyclo(3.2.0)heptane-4-carboxylic acid
• antibioticbay-f1353
• Melocillin sodium
• Meloxacam acid
• Mezlocillin sodium
• Multocillin
• 3,3-Dimethyl-7-[[2-[(3-methylsulfonyl-2-oxo-imidazolidin-1-yl)carbonylamino]-2-phenyl-acetyl]amino]-6-oxo-2-thia-5-azabicyclo[3.2.0]heptane-4-carboxylic acid
• Mezlocillinum [INN-Latin]
• NS00004129
• EINECS 257-233-8
• Baypen
• Q3307752
• EN300-19734688
• C07221
• (2S,5R,6R)-3,3-dimethyl-6-[[(2R)-2-[(3-methylsulfonyl-2-oxoimidazolidine-1-carbonyl)amino]-2-phenylacetyl]amino]-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
• HY-B1466A
• Mezlocilina
• Mezlocilline
• (2S,5R,6R)-3,3-dimethyl-6-{[(2R)-2-({[3-(methylsulfonyl)-2-oxoimidazolidin-1-yl]carbonyl}amino)-2-phenylacetyl]amino}-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
• 6beta-{(2R)-2-[3-(methanesulfonyl)-2-oxoimidazolidine-1-carboxamido]-2-phenylacetamido}-2,2-dimethylpenam-3alpha-carboxylic acid
• Tox21_112474
• 4-THIA-1-AZABICYCLO(3.2.0)HEPTANE-2-CARBOXYLIC ACID, 3,3-DIMETHYL-6-(((((3-(METHYLSULFONYL)-2-OXO-1-IMIDAZOLIDINYL)CARBONYL)AMINO)PHENYLACETYL)AMINO)-7-OXO-, (2S-(2.ALPHA.,5.ALPHA.,6.BETA.(S*)))
• Mezlin
• Mezlocillinum
• AKOS016010407
• GTPL12272
• Mezlocillin acid
• MEZLOCILLIN [INN]
• carboxamido)-2-phenylacetamido)-7-oxo-
• CHEMBL1731
• DTXSID1023316
• Mezlocillin,(S)
• YPBATNHYBCGSSN-VWPFQQQWSA-N
• CHEBI:6919
• MEZLOCILLIN [MI]
• NCGC00167470-05
• (2S,5R,6R)-6-[(2R)-2-[(3-methanesulfonyl-2-oxoimidazolidine-1-carbonyl)amino]-2-phenylacetamido]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
• SCHEMBL34075
• NCGC00167470-01
• BAY-F-1353
• 6beta-{(2R)-2-[3-(methanesulfonyl)-2-oxoimidazolidine-1-carboxamido]-2-phenylacetamido}penicillanic acid
• Bay-f 1353
• UNII-OH2O403D1G
• 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid, 3,3-dimethyl-6-[[(2R)-2-[[[3-(methylsulfonyl)-2-oxo-1-imidazolidinyl]carbonyl]amino]-2-phenylacetyl]amino]-7-oxo-, (2S,5R,6R)-
• DTXCID603316
• (2S,5R,6R)-3,3-dimethyl-6-[[(2R)-2-[[(3-methylsulfonyl-2-oxo-1-imidazolidinyl)-oxomethyl]amino]-1-oxo-2-phenylethyl]amino]-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
• 51481-65-3
• MEZLOCILLIN [VANDF]
• AS-11668
• MEZLOCILLIN [USAN]
• MEZLOCILLIN [MART.]
• DB00948
• (2S,5R,6R)-3,3-dimethyl-6-((R)-2-(3-
• Mezlocillin [USAN:INN:BAN]
• Epitope ID:120371
• (2S,5R,6R)-3,3-Dimethyl-6-((R)-2-(3-(methylsulfonyl)-2-oxo-1-imidazolidinecarboxamido)-2-phenylacetamido)-7-oxo-4-thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid
• 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 3,3-dimethyl-6-(((((3-(methylsulfonyl)-2-oxo-1-imidazolidinyl)carbonyl)amino)phenylacetyl)amino)-7-oxo-, (2S-(2alpha,5alpha,6beta(S*)))
• A828617
• (2S,5R,6R)-6-[(2R)-2-{[(3-methanesulfonyl-2-oxoimidazolidin-1-yl)carbonyl]amino}-2-phenylacetamido]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
• NCGC00167470-03
• OH2O403D1G
• D05021
• (2S,5R,6R)-3,3-Dimethyl-6-[(R)-2-[3-(methylsulfonyl)-2-oxo-1-imidazolidinecarboxamido]-2-phenylacetamido]-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
• Mezlocillin (USAN/INN)
• (2S,5R,6R)-3,3-dimethyl-6-((R)-2-(3-(methylsulfonyl)-2-oxoimidazolidine-1-carboxamido)-2-phenylacetamido)-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
• Mezlocilline [INN-French]
• (methylsulfonyl)-2-oxoimidazolidine-1-
• CAS-51481-65-3
• CS-0013695
• (2S,5R,6R)-3,3-dimethyl-6-[[(2R)-2-[(3-methylsulfonyl-2-oxidanylidene-imidazolidin-1-yl)carbonylamino]-2-phenyl-ethanoyl]amino]-7-oxidanylidene-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
• MEZLOCILLIN [WHO-DD]
• Mezlocilina [INN-Spanish]
• 59798-30-0
• 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid,3,3-dimethyl-6-[[(2R)-[[[3-(methylsulfonyl)-2-oxo-1-imidazolidinyl]carbonyl]amino]phenylacetyl]amino]-7-oxo-, (2S,5R,6R)-

• MDL： MFCD00056866
• Inchi： InChI=1S/C21H25N5O8S2/c1-21(2)14(18(29)30)26-16(28)13(17(26)35-21)22-15(27)12(11-7-5-4-6-8-11)23-19(31)24-9-10-25(20(24)32)36(3,33)34/h4-8,12-14,17H,9-10H2,1-3H3,(H,22,27)(H,23,31)(H,29,30)/t12-,13-,14+,17-/m1/s1
• InChI Key： YPBATNHYBCGSSN-VWPFQQQWSA-N
• SMILES： O=C([C@@H](C(C)(C)S[C@]1([H])[C@@H]2NC([C@H](NC(N3CCN(S(=O)(C)=O)C3=O)=O)C4=CC=CC=C4)=O)N1C2=O)O

Computed Properties

• Exact Mass: 539.11400
• Monoisotopic Mass: 539.114
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 36
• Rotatable Bond Count: 9
• Complexity: 1080
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.2
• Topological Polar Surface Area: 207A^2

Experimental Properties

• Density: 1.63
• Melting Point: 156-164°C
• Boiling Point: 655.5°C at 760 mmHg
• Flash Point: 350.2°C
• Refractive Index: 1.569
• PSA: 207.18000
• LogP: 1.44250

Mezlocillin Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides